![molecular formula C19H22N4OS B2510930 1-ethyl-N-(4-(4-isopropylphenyl)thiazol-2-yl)-3-methyl-1H-pyrazole-5-carboxamide CAS No. 1171800-03-5](/img/structure/B2510930.png)
1-ethyl-N-(4-(4-isopropylphenyl)thiazol-2-yl)-3-methyl-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-ethyl-N-(4-(4-isopropylphenyl)thiazol-2-yl)-3-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H22N4OS and its molecular weight is 354.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemical Synthesis and Derivatives
The compound 1-ethyl-N-(4-(4-isopropylphenyl)thiazol-2-yl)-3-methyl-1H-pyrazole-5-carboxamide belongs to a class of chemicals extensively studied for their synthetic procedures and derivative formations. For instance, studies have reported the synthesis of similar pyrazole derivatives through complex chemical pathways, highlighting the compound's role in chemical synthesis and the development of new molecular structures. One study outlined the synthesis of N-(3-(4-[11C]methylpiperazin-1-yl)-1-(5-methylpyridin-2-yl)-1H-pyrazol-5-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide, indicating the compound's potential in radiolabeling and imaging applications (Wang et al., 2018). Furthermore, the synthesis and characterization of novel 2-(1,2,3-Triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazoles highlight the compound's significance in creating heterocyclic structures with potential pharmacological applications (Kariuki et al., 2022).
Antimicrobial and Anticancer Properties
Research has also delved into the antimicrobial and anticancer properties of similar compounds. A study synthesized and evaluated the antimicrobial activity of substituted thaizole-2-semicarbazides and its derivatives, indicating the potential of thiazole-based compounds in combating microbial infections (Basavarajaiah & Mruthyunjayaswamy, 2008). Moreover, novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives were synthesized and exhibited potential antimicrobial and anticancer activities (Hafez et al., 2016).
Biological Activity and Drug Development
Further studies have demonstrated the biological activity and potential drug development applications of similar compounds. For instance, the design, synthesis, and biological evaluation of a library of 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides emphasized the compound's significance in drug discovery and therapeutic applications (Donohue et al., 2002). Additionally, synthesis and antimicrobial activity studies of novel Ethyl-5-(ethoxycarbonyl)-4-methylthiazol-2-yl-carbamate Compounds showcased the compound's relevance in antimicrobial drug development (Mruthyunjayaswamy & Basavarajaiah, 2009).
Properties
IUPAC Name |
2-ethyl-5-methyl-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4OS/c1-5-23-17(10-13(4)22-23)18(24)21-19-20-16(11-25-19)15-8-6-14(7-9-15)12(2)3/h6-12H,5H2,1-4H3,(H,20,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CZNKGCUXMZYXCC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.